Cas no 1805504-43-1 (3-Bromo-2-fluoro-6-(fluoromethyl)phenol)

• Product Name: 3-Bromo-2-fluoro-6-(fluoromethyl)phenol
• CAS No: 1805504-43-1
• MF: C₇H₅BrF₂O
• MW: 223.014808416367
• CID: 4971189
• Update Time: 2023-08-24

3-Bromo-2-fluoro-6-(fluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-6-(fluoromethyl)phenol

• Inchi： 1S/C7H5BrF2O/c8-5-2-1-4(3-9)7(11)6(5)10/h1-2,11H,3H2
• InChI Key： BGWXJZWOLYVPQD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CF)=C(C=1F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2